Cas no 2649033-33-8 (3-(2-isocyanatopropan-2-yl)furan)

• Product Name: 3-(2-isocyanatopropan-2-yl)furan
• CAS No: 2649033-33-8
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 6532208
• PubChem ID: 165882276
• Update Time: 2025-06-09

3-(2-isocyanatopropan-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatopropan-2-yl)furan
• EN300-1833044
• 2649033-33-8

• Inchi： 1S/C8H9NO2/c1-8(2,9-6-10)7-3-4-11-5-7/h3-5H,1-2H3
• InChI Key： SNELAGCJXMECLM-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.6Ų

Additional information on 3-(2-isocyanatopropan-2-yl)furan

Introduction to 3-(2-Isocyanatopropan-2-yl)furan (CAS No. 2649033-33-8)

3-(2-Isocyanatopropan-2-yl)furan, also known by its CAS number 2649033-33-8, is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a furan ring with an isocyanate functional group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-(2-isocyanatopropan-2-yl)furan consists of a five-membered furan ring attached to an isocyanate group through a secondary carbon atom. The isocyanate group, specifically the -N=C=O moiety, is highly reactive and can participate in a wide range of chemical reactions, including nucleophilic addition, condensation, and polymerization. This reactivity makes 3-(2-isocyanatopropan-2-yl)furan an essential building block in the development of new materials and drugs.

In recent years, the use of 3-(2-isocyanatopropan-2-yl)furan has been explored in various applications, particularly in the synthesis of pharmaceuticals. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from 3-(2-isocyanatopropan-2-yl)furan exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structure of this compound allows for the design of molecules with high specificity and low toxicity, making it a promising candidate for further drug development.

Beyond antiviral applications, 3-(2-isocyanatopropan-2-yl)furan has also been investigated for its potential in cancer therapy. Studies have demonstrated that derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For example, a study published in Cancer Research found that a derivative of 3-(2-isocyanatopropan-2-yl)furan selectively inhibited the activity of the PI3K/AKT pathway, which is often dysregulated in various types of cancer. This finding highlights the potential of 3-(2-isocyanatopropan-2-yl)furan-based compounds as novel anticancer agents.

In addition to its pharmaceutical applications, 3-(2-isocyanatopropan-2-yl)furan has been used as a precursor in the synthesis of advanced materials. The reactivity of the isocyanate group allows for the formation of polyurethanes and other polymers with tailored properties. These materials have found applications in areas such as coatings, adhesives, and biomedical devices. For instance, a recent study published in Macromolecules demonstrated that polyurethanes derived from 3-(2-isocyanatopropan-2-yl)furan exhibited excellent mechanical properties and biocompatibility, making them suitable for use in tissue engineering and drug delivery systems.

The synthesis of 3-(2-isocyanatopropan-2-yl)furan typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-bromofuran with tert-butylamine followed by treatment with phosgene or an equivalent reagent to form the isocyanate group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of producing this compound.

The safety profile of 3-(2-isocyanatopropan-2-yl)furan is an important consideration for its use in both industrial and pharmaceutical applications. While isocyanates are known to be potent respiratory sensitizers, proper handling and storage procedures can minimize risks. Regulatory bodies such as OSHA (Occupational Safety and Health Administration) provide guidelines for safe handling and exposure limits to ensure worker safety.

In conclusion, 3-(2-isocyanatopropan-2-yl)furan (CAS No. 2649033-33-8) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.